Selenocysteine

Specification

• Description: Selenocysteine is the 21st proteinogenic amino acid. Selenocysteine exists naturally in all three domains of life, but not in every lineage, as a building block of selenoproteins. Selenocysteine has both a lower pKa (5.43) and a lower reduction potential than cysteine. These properties make it very suitable in proteins that are involved in antioxidant activity. Unlike the other amino acids, no free pool of selenocysteine exists in the cell. Its high reactivity would cause damage to cells. Biotechnological applications of selenocysteine include use of 73Se-labeled Sec (half-life of 73Se = 7.2 hours) in positron emission tomography (PET) studies and 75Se-labeled Sec (half-life of 75Se = 118.5 days) in specific radiolabeling, facilitation of phase determination by multiwavelength anomalous diffraction in X-ray crystallography of proteins by introducing Sec alone, or Sec together with selenomethionine (SeMet), and incorporation of the stable 77Se isotope, which has a nuclear spin of 1/2 and can be used for high-resolution NMR, among others.
• CAS No.: 10236-58-5
• Molecular Formula: C3H6NO2Se
• Molecular Weight: 167.06 g/mol
• Standard InChI: InChI=1S/C3H6NO2Se/c4-2(1-7)3(5)6/h2H,1,4H2,(H,5,6)/t2-/m0/s1
• Standard InChI Key: FDKWRPBBCBCIGA-REOHCLBHSA-N
• Isomeric SMILES: C([C@@H](C(=O)O)N)[Se]
• SMILES: C([C@@H](C(O)=O)N)[SeH]
• Canonical SMILES: C(C(C(=O)O)N)[Se]
• Melting Point: 143-146 °C